4-(tert-butyl)-N-(5-((2-((5-chloro-2-methoxyphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide

• IUPAC Name: 4-tert-butyl-N-[5-[2-(5-chloro-2-methoxyanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C22H23ClN4O3S2/c1-22(2,3)14-7-5-13(6-8-14)19(29)25-20-26-27-21(32-20)31-12-18(28)24-16-11-15(23)9-10-17(16)30-4/h5-11H,12H2,1-4H3,(H,24,28)(H,25,26,29)
• InChI Key: VATBAISLSTYMLM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)NC2=NN=C(S2)SCC(=O)NC3=C(C=CC(=C3)Cl)OC
• Molecular Formula: C22H23ClN4O3S2
• Molecular Weight: 491.0 g/mol

Description

4-(tert-butyl)-N-(5-((2-((5-chloro-2-methoxyphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C22H23ClN4O3S2 and its molecular weight is 491.02. The purity is usually 95%.
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Scientific Research Applications

Nematocidal Activity

A study on novel 1,2,4-oxadiazole derivatives containing a 1,3,4-thiadiazole amide group demonstrated promising nematocidal activity against Bursaphelenchus xylophilus, suggesting these compounds, by extension, could be valuable in developing new nematicides. The research highlighted the mechanism of action, including effects on nematode mobility and physiology, indicating a potential application in agriculture for pest control (Liu et al., 2022).

Antimicrobial and Antitumor Properties

Compounds featuring the 1,3,4-thiadiazole structure have been explored for their antimicrobial and antitumor activities. Studies have synthesized derivatives with the aim of evaluating their biological activities against various pathogens and cancer cell lines, suggesting a role in developing new therapeutic agents. The versatility of the 1,3,4-thiadiazole moiety in synthesizing compounds with significant biological activities underlines its potential in medicinal chemistry and drug development processes (Ameen & Qasir, 2017).

Design and Synthesis of Novel Chemical Entities

The structural modification of thiadiazole derivatives to include various functional groups has been a subject of research, aiming to discover novel entities with enhanced biological activities. These studies not only contribute to understanding the structure-activity relationship (SAR) but also open pathways for the synthesis of potential drug candidates targeting a range of diseases. Research in this domain focuses on the exploration of chemical diversity and the pharmacological potential of thiadiazole derivatives, thereby expanding the scope of scientific inquiry into novel therapeutic avenues (Coppo & Fawzi, 1997).